N-(2,4-dimethoxyphenyl)-2-(2-methylphenyl)acetamide

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C17H19NO3/c1-12-6-4-5-7-13(12)10-17(19)18-15-9-8-14(20-2)11-16(15)21-3/h4-9,11H,10H2,1-3H3,(H,18,19)
• InChI Key: LLIOQFOYTZEFQP-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC(=O)NC2=C(C=C(C=C2)OC)OC

Description

N-(2,4-dimethoxyphenyl)-2-(2-methylphenyl)acetamide, commonly known as DMAA, is a synthetic compound that has gained attention in the scientific research community due to its potential use as a pharmacological tool. DMAA has been found to possess various biochemical and physiological effects, and its mechanism of action has been studied extensively. In

Mechanism of Action

DMAA acts as a sympathomimetic agent, which means it mimics the effects of the sympathetic nervous system. It works by increasing the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which are involved in the regulation of mood, attention, and motivation. DMAA also acts as a vasoconstrictor, which means it narrows blood vessels and increases blood pressure.
Biochemical and Physiological Effects
DMAA has been found to have various biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and respiratory rate. DMAA has also been found to increase alertness, focus, and motivation. However, it can also cause side effects such as anxiety, insomnia, and headaches.

Advantages and Limitations for Lab Experiments

DMAA has several advantages as a pharmacological tool for scientific research. It is relatively easy to synthesize, and its effects on the central nervous system have been well-studied. However, DMAA also has limitations as a research tool. Its stimulant properties can make it difficult to use in experiments that require subjects to remain calm and still. Additionally, DMAA can cause side effects that may interfere with the accuracy of experimental results.

Future Directions

There are several future directions for research on DMAA. One area of interest is its potential use as a treatment for ADHD and cognitive enhancement. Additionally, more research is needed to fully understand the mechanism of action of DMAA and its effects on the central nervous system. Finally, further studies are needed to determine the safety and efficacy of DMAA as a pharmacological tool for scientific research.
Conclusion
In conclusion, DMAA is a synthetic compound that has gained attention in the scientific research community due to its potential use as a pharmacological tool. It has been found to possess various biochemical and physiological effects, and its mechanism of action has been studied extensively. DMAA has several advantages as a research tool, but it also has limitations. There are several future directions for research on DMAA, including its potential use as a treatment for ADHD and cognitive enhancement, further studies on its mechanism of action, and determining its safety and efficacy as a pharmacological tool.

Synthesis Methods

DMAA can be synthesized through a multi-step reaction process involving the condensation of 2,4-dimethoxybenzaldehyde with 2-methylphenylacetic acid, followed by reduction with sodium borohydride and acetylation with acetic anhydride. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

DMAA has been widely used in scientific research as a pharmacological tool to study its effects on the central nervous system. It has been found to have stimulant properties and can increase the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. DMAA has also been studied for its potential use as a treatment for attention deficit hyperactivity disorder (ADHD) and as a cognitive enhancer.